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Compound of Interest

Compound Name: C.I. Direct violet 66

Cat. No.: B14781839 Get Quote

In-Depth Technical Guide: C.I. Direct Violet 66
This technical guide provides a detailed overview of the physicochemical properties of C.I.
Direct Violet 66, a disazo dye used in various industrial and research applications. The

information is tailored for researchers, scientists, and professionals in drug development who

may utilize this compound in their work.

Physicochemical Properties
The fundamental properties of C.I. Direct Violet 66 are summarized in the table below,

providing a clear reference for its chemical identity and characteristics.

Property Value Reference

CAS Registry Number 6798-03-4 [1][2][3][4][5][6][7][8][9][10]

C.I. Number 29120 [1][2][4][9]

Molecular Formula C₃₂H₂₃N₇Na₂O₁₄S₄ [1][2][6][9]

Molecular Weight 903.81 g/mol [1][2][6][9]

Chemical Class Double Azo Class [1][4]

Physical Appearance Purple Powder [2][4][9]

Solubility Soluble in water [1][4]
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Note: Some sources report a molecular formula of C₃₂H₁₉Cu₂N₇NaO₁₄S₄⁻ and a corresponding

molecular weight of 1003.86 g/mol , which includes a copper complex.[3][5]

Applications and Usage
C.I. Direct Violet 66 is primarily utilized as a dye for cellulose fibers, rayon, viscose, leather,

and paper pulp.[10] It is also used in the manufacturing of water-based inks.[10] While its

application in biological research is mentioned as a possibility for observing and analyzing cell

structures, specific experimental protocols or its involvement in defined signaling pathways are

not well-documented in publicly available literature.[3][5]

Experimental Workflow: General Staining Protocol
While specific experimental protocols for C.I. Direct Violet 66 are not readily available, a

generalized workflow for its use as a biological stain can be conceptualized. The following

diagram illustrates a typical staining procedure that could be adapted for this dye in a research

setting.
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A generalized workflow for biological staining.

Detailed Methodologies
As specific experimental protocols involving C.I. Direct Violet 66 in a research context are not

available in the reviewed literature, a detailed methodology cannot be provided. The general

workflow presented above serves as a foundational guide that would require optimization and

validation for any specific research application. This would involve determining optimal dye
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concentration, incubation time, and appropriate washing buffers to achieve desired staining

patterns and minimize background signal.

Signaling Pathways
There is no information available in the public domain that describes the involvement of C.I.
Direct Violet 66 in any biological signaling pathways. Its primary characterization is that of a

synthetic dye for industrial purposes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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